Cas no 1427503-93-2 (5-Isopropyl-4-methoxybenzene-1,3-diamine)

• Product Name: 5-Isopropyl-4-methoxybenzene-1,3-diamine
• CAS No: 1427503-93-2
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5576739
• Update Time: 2025-07-17

5-Isopropyl-4-methoxybenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-4-methoxybenzene-1,3-diamine
• 1,3-Benzenediamine, 4-methoxy-5-(1-methylethyl)-

• Inchi： 1S/C10H16N2O/c1-6(2)8-4-7(11)5-9(12)10(8)13-3/h4-6H,11-12H2,1-3H3
• InChI Key： FYRGSLKGGMSIAB-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C(C)C)=C(OC)C(N)=C1

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 342.2±42.0 °C(Predicted)
• pka: 5.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 5-Isopropyl-4-methoxybenzene-1,3-diamine

5-Isopropyl-4-methoxybenzene-1,3-diamine: A Comprehensive Overview

5-Isopropyl-4-methoxybenzene-1,3-diamine (CAS No. 1427503-93-2) is a versatile organic compound with a unique molecular structure that has garnered significant attention in recent years. This compound, characterized by its isopropyl, methoxy, and diamine functional groups, holds potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis.

The chemical formula of 5-Isopropyl-4-methoxybenzene-1,3-diamine is C₁₁H₁₆N₂O. Its molecular weight is approximately 192.25 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The presence of the methoxy group imparts polarity to the molecule, enhancing its solubility in polar solvents.

In the realm of pharmaceutical research, 5-Isopropyl-4-methoxybenzene-1,3-diamine has shown promise as a lead compound for the development of novel drugs. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against the enzyme cyclooxygenase (COX), which is implicated in inflammation and pain. This finding suggests that 5-Isopropyl-4-methoxybenzene-1,3-diamine and its derivatives could be valuable candidates for the development of anti-inflammatory and analgesic drugs.

Beyond its pharmaceutical applications, 5-Isopropyl-4-methoxybenzene-1,3-diamine has also been explored for its potential in materials science. The compound's unique combination of functional groups makes it an attractive building block for the synthesis of advanced materials with tailored properties. Research published in the Journal of Materials Chemistry A demonstrated that polymers derived from this diamine exhibited excellent thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and electronics.

The synthesis of 5-Isopropyl-4-methoxybenzene-1,3-diamine typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the nitration of 4-methoxytoluene followed by reduction to form the corresponding amine. Subsequent reactions can then introduce the isopropyl group and complete the synthesis of the target compound. The efficiency and selectivity of these reactions are critical for obtaining high yields and purity levels.

In terms of safety and handling, while 5-Isopropyl-4-methoxybenzene-1,3-diamine is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling. Additionally, storage conditions should be controlled to prevent degradation or contamination.

The environmental impact of compounds like 5-Isopropyl-4-methoxybenzene-1,3-diamine is an important consideration in their development and use. Recent studies have focused on assessing the biodegradability and ecotoxicity of such compounds to ensure their safe disposal and minimize environmental impact. A study published in Environmental Science & Technology reported that under controlled conditions, this compound showed moderate biodegradability and low ecotoxicity to aquatic organisms.

In conclusion, 5-Isopropyl-4-methoxybenzene-1,3-diamine (CAS No. 1427503-93-2) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and functional groups make it a valuable starting material for the development of novel drugs and advanced materials. Ongoing research continues to uncover new properties and applications for this compound, further solidifying its importance in the scientific community.